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Compound of Interest

Compound Name: Guanoxyfen nitrate

Cat. No.: B15573597 Get Quote

An Overview of Guanoxyfen: A Herbicide
Disclaimer: The initial request for information on "Guanoxyfen nitrate" did not yield specific

results. The following guide is based on the available data for "Guanoxyfen" and its sulfate salt,

which is identified as a herbicide. The information available in the public domain regarding this

compound is limited, and therefore, this document serves as a summary of existing knowledge

rather than a comprehensive technical guide. Key areas such as its detailed discovery, history,

specific mechanism of action, and extensive quantitative data are not readily available in

published scientific literature.

Introduction to Guanoxyfen
Guanoxyfen is a chemical compound utilized as a herbicide for the control of broadleaf weeds

and grasses.[1] It is primarily used in an agricultural context to protect crops such as wheat,

barley, and oats from competing vegetation.[1] The most commonly referenced form is

Guanoxyfen sulfate.[1]

Chemical Identity:

Synonyms: C.I. 515; Guanoxyfen sulfate [USAN]; 2-(3-phenoxypropyl)guanidine sulfate (2:1)

[1]

CAS Number: 1021-11-0 (for Guanoxyfen sulfate)[1]
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The available data provides some basic physicochemical properties for Guanoxyfen sulfate.

Property Value

Molecular Formula C₂₀H₃₂N₆O₆S[1]

Molecular Weight 484.5697 g/mol [1]

Boiling Point 371.9°C at 760 mmHg[1]

Flash Point 178.7°C[1]

Vapor Pressure 9.97E-06 mmHg at 25°C[1]

Herbicidal Use and Application
Guanoxyfen sulfate is employed as a pre-emergent herbicide.[1] This means it is applied to the

soil before the weed seeds germinate, preventing their growth from the outset. It is typically

formulated as a suspension concentrate or an emulsifiable concentrate for application.[1]

While specific protocols for Guanoxyfen are not available, a general methodology for testing

the efficacy of a pre-emergent herbicide is outlined below. This is a hypothetical protocol based

on standard agricultural research practices.

Objective: To determine the effective concentration of Guanoxyfen for controlling target weed

species.

Materials:

Guanoxyfen formulation

Seeds of target weed species (e.g., Avena fatua - wild oat)

Seeds of a tolerant crop species (e.g., Triticum aestivum - wheat)

Pots filled with a standardized soil mix

Greenhouse or controlled environment chamber
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Spraying equipment calibrated for small plot application

Methodology:

Potting and Seeding: Fill pots with the soil mixture. Sow a predetermined number of weed

and crop seeds at a specified depth.

Herbicide Application: Prepare a series of dilutions of the Guanoxyfen formulation. Apply the

different concentrations of the herbicide to the soil surface of the pots using the calibrated

sprayer. A control group of pots should be sprayed only with the carrier (e.g., water).

Incubation: Place the pots in a greenhouse or controlled environment chamber with optimal

conditions for seed germination and plant growth (e.g., temperature, light, humidity).

Data Collection: After a set period (e.g., 21 days), assess the germination rate and growth of

the weed and crop species in each pot. Measurements can include plant height, shoot

biomass, and visual injury ratings.

Data Analysis: Analyze the data to determine the concentration of Guanoxyfen that provides

effective weed control with minimal damage to the crop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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